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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis and

specifications for Hydroflumethiazide-13CD2, an isotopically labeled internal standard crucial

for accurate quantification in mass spectrometry-based studies. This document outlines the key

quality attributes, detailed analytical methodologies, and data interpretation essential for its

effective implementation in research and drug development.

Certificate of Analysis
A Certificate of Analysis (CoA) for Hydroflumethiazide-13CD2 is a formal document that

certifies the quality and purity of a specific batch of the compound. It is a critical component of

quality assurance, providing researchers with the necessary information to confidently use the

material as an internal standard. Below is a representative summary of the data found on a

typical CoA for Hydroflumethiazide-13CD2.
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Parameter Specification

Product Name Hydroflumethiazide-13CD2

Catalogue Number Varies by supplier

Batch/Lot Number Varies by batch

CAS Number 1189877-11-9[1][2]

Molecular Formula C₇[¹³C]H₆D₂F₃N₃O₄S₂[1]

Formula Weight 334.3 g/mol [1][2]

Storage -20°C

Retest Date Varies by batch

Physicochemical Properties
Parameter Specification

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Quality Control Data
Test Method Specification Result

Chemical Purity HPLC-UV ≥98.0% 99.5%

Isotopic Enrichment LC-MS/MS
≥99% deuterated

forms (d1-d2)
Conforms

Identity
¹H-NMR, ¹³C-NMR,

MS
Conforms to structure Conforms

Residual Solvents GC-HS As per USP <467> Conforms
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The following sections detail the methodologies for the key analytical tests performed to ensure

the quality of Hydroflumethiazide-13CD2.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Purpose: To determine the chemical purity of the compound by separating it from any non-

labeled or other impurities.

Instrumentation:

HPLC system with a UV detector

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient:

Time (min) %A %B

0 95 5

20 5 95

25 5 95

26 95 5

| 30 | 95 | 5 |

Flow Rate: 1.0 mL/min

Detection: UV at 273 nm

Injection Volume: 10 µL
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Sample Preparation: A solution of approximately 0.5 mg/mL is prepared in methanol.

Data Analysis: The purity is calculated based on the area percentage of the main peak relative

to the total peak area in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Isotopic Enrichment
Purpose: To confirm the isotopic enrichment of the labeled compound and to ensure the

absence of significant amounts of the unlabeled analogue.

Instrumentation:

LC-MS/MS system (e.g., QTRAP or similar)

Ionization Source: Electrospray Ionization (ESI), negative mode

LC conditions are similar to the HPLC method for purity.

MS Parameters:

Multiple Reaction Monitoring (MRM) is used to monitor the transitions for both the labeled

and unlabeled compound.

Hydroflumethiazide-13CD2 (Internal Standard): Q1 (m/z) 332.0 → Q3 (m/z) 251.0

Hydroflumethiazide (Unlabeled): Q1 (m/z) 330.0 → Q3 (m/z) 251.0

Data Analysis: The isotopic enrichment is determined by comparing the peak area of the

labeled compound to the peak area of the unlabeled compound. The percentage of the labeled

species should be greater than or equal to the specified limit (e.g., ≥99%).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity
Purpose: To confirm the chemical structure and the position of the isotopic labels.

Instrumentation:
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NMR Spectrometer (e.g., 400 MHz or higher)

Solvent: DMSO-d₆

Experiments:

¹H-NMR: To confirm the proton environment. The spectrum is expected to show the absence

of signals corresponding to the deuterated positions.

¹³C-NMR: To confirm the carbon skeleton and the position of the ¹³C label, which will show a

significantly enhanced signal.

Data Analysis: The chemical shifts and coupling constants of the observed signals are

compared with the expected structure of Hydroflumethiazide-13CD2.

Diagrams
The following diagrams illustrate the workflow for the Certificate of Analysis and the signaling

pathway relevant to the mechanism of action of Hydroflumethiazide.
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Sample Reception and Identification

Analytical Testing

Data Review and Certificate Generation

Receipt of Hydroflumethiazide-13CD2 Batch

Log Batch Information

Chemical Purity (HPLC) Isotopic Enrichment (LC-MS/MS) Structural Identity (NMR, MS) Residual Solvents (GC)

Review and Compare Data to Specifications

Generate Certificate of Analysis

Quality Assurance Approval

Release

Release Batch for Use

Click to download full resolution via product page

Caption: Workflow for generating a Certificate of Analysis.
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Mechanism of Action

Hydroflumethiazide

Inhibition

Na-Cl Cotransporter
(in Distal Convoluted Tubule)

Decreased Na+ and Cl-
Reabsorption Increased Diuresis Reduced Blood Pressure

Click to download full resolution via product page

Caption: Simplified mechanism of action of Hydroflumethiazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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